Cas no 1215618-36-2 (2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide)

2-({2-Benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide is a synthetic organic compound featuring a fused imidazoquinazoline core with a sulfanyl-linked propanamide substituent. Its structural complexity suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting enzyme inhibition or receptor modulation. The presence of a benzyl group at the 2-position and a 2-chlorophenyl moiety on the amide nitrogen may enhance binding affinity and selectivity in biological systems. The compound’s sulfanyl linkage offers versatility for further derivatization, making it a valuable intermediate in drug discovery. Its well-defined heterocyclic framework could contribute to studies in pharmacokinetic optimization and structure-activity relationship investigations.
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide structure
1215618-36-2 structure
Product Name:2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide
CAS No:1215618-36-2
MF:C26H21ClN4O2S
MW:488.988543272018
CID:5393880
Update Time:2025-05-20

2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-benzyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-(2-chlorophenyl)propanamide
    • 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide
    • Inchi: 1S/C26H21ClN4O2S/c1-16(24(32)29-21-14-8-6-12-19(21)27)34-26-30-20-13-7-5-11-18(20)23-28-22(25(33)31(23)26)15-17-9-3-2-4-10-17/h2-14,16,22H,15H2,1H3,(H,29,32)
    • InChI Key: YCGDMTZWSLNANX-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1Cl)(=O)C(SC1N2C(=O)C(CC3=CC=CC=C3)N=C2C2=C(N=1)C=CC=C2)C

2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-2921-2μmol
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide
1215618-36-2
2μmol
$57.0 2023-09-10
Life Chemicals
F3411-2921-5μmol
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide
1215618-36-2
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-2921-10μmol
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide
1215618-36-2
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-2921-20μmol
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide
1215618-36-2
20μmol
$79.0 2023-09-10
Life Chemicals
F3411-2921-1mg
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide
1215618-36-2
1mg
$54.0 2023-09-10
Life Chemicals
F3411-2921-2mg
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide
1215618-36-2
2mg
$59.0 2023-09-10
Life Chemicals
F3411-2921-3mg
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide
1215618-36-2
3mg
$63.0 2023-09-10
Life Chemicals
F3411-2921-4mg
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide
1215618-36-2
4mg
$66.0 2023-09-10
Life Chemicals
F3411-2921-5mg
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide
1215618-36-2
5mg
$69.0 2023-09-10
Life Chemicals
F3411-2921-10mg
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide
1215618-36-2
10mg
$79.0 2023-09-10

Additional information on 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide

Research Brief on 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide (CAS: 1215618-36-2)

Recent studies on the compound 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide (CAS: 1215618-36-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its imidazo[1,2-c]quinazolinone core, has garnered attention due to its unique structural features and promising biological activities. The presence of a benzyl group at the 2-position and a sulfanyl-linked propanamide moiety at the 5-position contributes to its distinctive pharmacological profile.

Current research efforts have focused on elucidating the mechanism of action of this compound, particularly its interaction with specific molecular targets. Preliminary in vitro studies suggest that 1215618-36-2 exhibits significant inhibitory activity against certain kinase enzymes involved in inflammatory pathways. The compound's ability to modulate these key signaling pathways positions it as a potential candidate for the development of new anti-inflammatory therapeutics. Structural-activity relationship (SAR) analyses indicate that the 2-chlorophenyl group plays a crucial role in target binding affinity.

Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound's physicochemical properties. These studies confirm the stability of 1215618-36-2 under physiological conditions, with particular attention paid to the hydrolysis susceptibility of the sulfanyl linkage. Computational modeling approaches have further supported these findings, providing insights into the compound's conformational flexibility and potential binding modes with biological targets.

Recent pharmacological evaluations have demonstrated promising results in animal models of chronic inflammation. The compound shows favorable pharmacokinetic properties, including adequate oral bioavailability and reasonable metabolic stability. Importantly, initial toxicity assessments indicate an acceptable safety profile within therapeutic dose ranges. These findings suggest that 1215618-36-2 warrants further investigation as a lead compound for drug development.

Ongoing research is exploring structure optimization strategies to enhance the compound's potency and selectivity. Particular focus is being placed on modifications to the benzyl substituent and the propanamide side chain. Additionally, formulation studies are underway to improve the compound's solubility and delivery characteristics. The collective findings from these investigations position 1215618-36-2 as a promising scaffold for the development of novel therapeutic agents targeting inflammatory disorders and potentially other disease indications.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.